Trichostatin A S-isomer
Trichostatin A S-isomer
Trichostatin A S-isomer, also known as (-)-Trichostatin A, is the s-isomer of Trichostatin A. Trichostatin A has R-configuration structure, which is a HDAC inhibitor. Trichostatin A is a member of a larger class of histone deacetylase inhibitors (HDIs or HDACIs) that have a broad spectrum of epigenetic activities. TSA inhibits HDACs 1, 3, 4, 6 and 10 with IC50 values around 20 nM.
Brand Name:
Vulcanchem
CAS No.:
122292-85-7
VCID:
VC0005753
InChI:
InChI=1S/C17H22N2O3/c1-12(5-10-16(20)18-22)11-13(2)17(21)14-6-8-15(9-7-14)19(3)4/h5-11,13,22H,1-4H3,(H,18,20)/b10-5+,12-11+/t13-/m0/s1
SMILES:
CC(C=C(C)C=CC(=O)NO)C(=O)C1=CC=C(C=C1)N(C)C
Molecular Formula:
C17H22N2O3
Molecular Weight:
302.37 g/mol
Trichostatin A S-isomer
CAS No.: 122292-85-7
Inhibitors
VCID: VC0005753
Molecular Formula: C17H22N2O3
Molecular Weight: 302.37 g/mol
| CAS No. | 122292-85-7 |
|---|---|
| Product Name | Trichostatin A S-isomer |
| Molecular Formula | C17H22N2O3 |
| Molecular Weight | 302.37 g/mol |
| IUPAC Name | (2E,4E,6S)-7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide |
| Standard InChI | InChI=1S/C17H22N2O3/c1-12(5-10-16(20)18-22)11-13(2)17(21)14-6-8-15(9-7-14)19(3)4/h5-11,13,22H,1-4H3,(H,18,20)/b10-5+,12-11+/t13-/m0/s1 |
| Standard InChIKey | RTKIYFITIVXBLE-LEJRBOCMSA-N |
| Isomeric SMILES | C[C@@H](/C=C(\C)/C=C/C(=O)NO)C(=O)C1=CC=C(C=C1)N(C)C |
| SMILES | CC(C=C(C)C=CC(=O)NO)C(=O)C1=CC=C(C=C1)N(C)C |
| Canonical SMILES | CC(C=C(C)C=CC(=O)NO)C(=O)C1=CC=C(C=C1)N(C)C |
| Appearance | Solid powder |
| Description | Trichostatin A S-isomer, also known as (-)-Trichostatin A, is the s-isomer of Trichostatin A. Trichostatin A has R-configuration structure, which is a HDAC inhibitor. Trichostatin A is a member of a larger class of histone deacetylase inhibitors (HDIs or HDACIs) that have a broad spectrum of epigenetic activities. TSA inhibits HDACs 1, 3, 4, 6 and 10 with IC50 values around 20 nM. |
| Synonyms | Trichostatin A S-isomer; (-)-Trichostatin A,;[S-(E,E)]-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide |
| PubChem Compound | 13507024 |
| Last Modified | Nov 11 2021 |
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